Cas no 2228454-83-7 (3-2-(methoxymethyl)oxan-2-yloxolane-2,5-dione)
3-2-(methoxymethyl)oxan-2-yloxolane-2,5-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-2-(methoxymethyl)oxan-2-yloxolane-2,5-dione
- 2228454-83-7
- EN300-1737789
- 3-[2-(methoxymethyl)oxan-2-yl]oxolane-2,5-dione
-
- Inchi: 1S/C11H16O5/c1-14-7-11(4-2-3-5-15-11)8-6-9(12)16-10(8)13/h8H,2-7H2,1H3
- InChI Key: IVBMLVHWOQFRIJ-UHFFFAOYSA-N
- SMILES: O1CCCCC1(COC)C1C(=O)OC(C1)=O
Computed Properties
- Exact Mass: 228.09977361g/mol
- Monoisotopic Mass: 228.09977361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 61.8Ų
3-2-(methoxymethyl)oxan-2-yloxolane-2,5-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1737789-0.05g |
3-[2-(methoxymethyl)oxan-2-yl]oxolane-2,5-dione |
2228454-83-7 | 0.05g |
$1452.0 | 2023-09-20 | ||
| Enamine | EN300-1737789-0.1g |
3-[2-(methoxymethyl)oxan-2-yl]oxolane-2,5-dione |
2228454-83-7 | 0.1g |
$1521.0 | 2023-09-20 | ||
| Enamine | EN300-1737789-0.25g |
3-[2-(methoxymethyl)oxan-2-yl]oxolane-2,5-dione |
2228454-83-7 | 0.25g |
$1591.0 | 2023-09-20 | ||
| Enamine | EN300-1737789-0.5g |
3-[2-(methoxymethyl)oxan-2-yl]oxolane-2,5-dione |
2228454-83-7 | 0.5g |
$1660.0 | 2023-09-20 | ||
| Enamine | EN300-1737789-1.0g |
3-[2-(methoxymethyl)oxan-2-yl]oxolane-2,5-dione |
2228454-83-7 | 1g |
$1729.0 | 2023-06-04 | ||
| Enamine | EN300-1737789-2.5g |
3-[2-(methoxymethyl)oxan-2-yl]oxolane-2,5-dione |
2228454-83-7 | 2.5g |
$3389.0 | 2023-09-20 | ||
| Enamine | EN300-1737789-5.0g |
3-[2-(methoxymethyl)oxan-2-yl]oxolane-2,5-dione |
2228454-83-7 | 5g |
$5014.0 | 2023-06-04 | ||
| Enamine | EN300-1737789-10.0g |
3-[2-(methoxymethyl)oxan-2-yl]oxolane-2,5-dione |
2228454-83-7 | 10g |
$7435.0 | 2023-06-04 | ||
| Enamine | EN300-1737789-1g |
3-[2-(methoxymethyl)oxan-2-yl]oxolane-2,5-dione |
2228454-83-7 | 1g |
$1729.0 | 2023-09-20 | ||
| Enamine | EN300-1737789-5g |
3-[2-(methoxymethyl)oxan-2-yl]oxolane-2,5-dione |
2228454-83-7 | 5g |
$5014.0 | 2023-09-20 |
3-2-(methoxymethyl)oxan-2-yloxolane-2,5-dione Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 3-2-(methoxymethyl)oxan-2-yloxolane-2,5-dione
3-2-(Methoxymethyl)oxan-2-yloxolane-2,5-dione (CAS No. 2228454-83-7): An Overview of a Promising Compound in Medicinal Chemistry
3-2-(Methoxymethyl)oxan-2-yloxolane-2,5-dione (CAS No. 2228454-83-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its complex heterocyclic structure, has shown promise in various preclinical studies and is currently under investigation for its potential use in the treatment of several diseases.
The chemical structure of 3-2-(methoxymethyl)oxan-2-yloxolane-2,5-dione consists of a six-membered oxolane ring fused to a five-membered dione ring, with a methoxymethyl substituent attached to the oxan ring. This intricate arrangement of functional groups imparts the compound with unique physical and chemical properties, making it an interesting candidate for further research and development.
Recent studies have highlighted the potential of 3-2-(methoxymethyl)oxan-2-yloxolane-2,5-dione in various therapeutic areas. One of the most promising applications is in the field of cancer research. Preclinical studies have shown that this compound exhibits significant antiproliferative activity against several cancer cell lines, including breast, lung, and colorectal cancer cells. The mechanism of action is believed to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.
In addition to its antiproliferative effects, 3-2-(methoxymethyl)oxan-2-yloxolane-2,5-dione has also demonstrated potential as an anti-inflammatory agent. In vitro studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of 3-2-(methoxymethyl)oxan-2-yloxolane-2,5-dione has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that it has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, the compound has shown low toxicity in animal models, suggesting a favorable safety profile for further clinical development.
In terms of synthetic methods, 3-2-(methoxymethyl)oxan-2-yloxolane-2,5-dione can be synthesized through a series of well-defined chemical reactions. The synthesis typically involves the formation of the oxolane ring followed by the introduction of the methoxymethyl substituent and the dione functionality. The high yield and purity achieved through these synthetic routes make it feasible for large-scale production.
The potential applications of 3-2-(methoxymethyl)oxan-2-yloxolane-2,5-dione extend beyond cancer and inflammation. Recent research has also explored its neuroprotective effects. Studies have shown that this compound can protect neurons from oxidative stress and prevent neuronal cell death, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 3-2-(methoxymethyl)oxan-2-yloxolane-2,5-dione. These trials are designed to assess its performance in treating various conditions and to gather more comprehensive data on its pharmacological properties.
In conclusion, 3-2-(methoxymethyl)oxan-2-yloxolane-2,5-dione (CAS No. 2228454-83-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As more data from ongoing clinical trials become available, it is expected that this compound will play a significant role in advancing our understanding and treatment of various diseases.
2228454-83-7 (3-2-(methoxymethyl)oxan-2-yloxolane-2,5-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)